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Compound of Interest

Compound Name: 5-Bromo-2-cyanobenzoic acid

Cat. No.: B1290365 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2-cyanobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 5-Bromo-2-cyanobenzoic acid. Adherence to these procedures is critical to

ensure a safe laboratory environment.

I. Quantitative Data Summary
The following table summarizes the known physical and chemical properties of 5-Bromo-2-
cyanobenzoic acid and the closely related 5-Bromo-2-chlorobenzoic acid. This data is

essential for safe handling and storage.
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Property Value Source

Chemical Formula C₈H₄BrNO₂ N/A

Appearance Off-white to beige powder/solid [1]

Melting Point
154.00 - 156.00 °C / 309.2 -

312.8 °F
[1]

Odor Odorless [1]

Solubility No information available [1]

Stability Stable under normal conditions [1]

II. Operational Plan: Step-by-Step Handling
Procedures
A. Engineering Controls and Work Area Preparation

Ventilation: All handling of 5-Bromo-2-cyanobenzoic acid, including weighing and transfer,

must be conducted in a certified chemical fume hood to minimize inhalation exposure.

Designated Area: Establish a designated and clearly labeled work area for handling this

compound.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been tested.[1]

B. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent skin and eye contact, as well as

inhalation.
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PPE Component Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), double-gloving is

recommended.

Protects against skin irritation

and potential absorption.[2]

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.[2]

Body Protection

A lab coat, fully buttoned, with

chemical-resistant apron and

sleeves.

Prevents contamination of

personal clothing and skin.[2]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and acid gases

should be used, especially if

there is a risk of dust

formation.

Protects against inhalation of

the powder, which can cause

respiratory irritation.[3]

C. Handling and Storage

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.

Keep the container tightly sealed.

Weighing and Aliquoting:

Perform these tasks in a chemical fume hood to control dust.

Use a dedicated set of utensils (spatula, weighing paper) for this chemical.

General Handling:
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Avoid creating dust.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

D. Emergency Procedures

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:

Evacuate the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep up the material and place it into a labeled, sealed container for hazardous

waste disposal.[4]

Ventilate the area and wash the spill site after material pickup is complete.

III. Disposal Plan
Proper disposal of 5-Bromo-2-cyanobenzoic acid and any contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

A. Waste Segregation and Collection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA12218&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12218&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12218&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1290365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Container: Collect all waste materials, including leftover chemical, contaminated PPE,

and spill cleanup materials, in a dedicated, clearly labeled, and sealed hazardous waste

container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the

chemical name: "5-Bromo-2-cyanobenzoic acid".

Segregation: As a halogenated organic compound, this waste should be segregated from

non-halogenated organic waste streams.

B. Disposal Method

Licensed Disposal Vendor: All waste containing 5-Bromo-2-cyanobenzoic acid must be

disposed of through a licensed hazardous waste disposal company.[3]

Incineration: The recommended disposal method is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[3]

Environmental Precautions: Do not allow the product or its waste to enter drains or

waterways.[3]

IV. Workflow Diagram
The following diagram illustrates the key steps for the safe handling and disposal of 5-Bromo-
2-cyanobenzoic acid.
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Caption: Workflow for safe handling and disposal of 5-Bromo-2-cyanobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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